Cas no 161632-86-6 (2-Butenoic acid, 4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)phenyl ester)

• Product Name: 2-Butenoic acid, 4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)phenyl ester
• CAS No: 161632-86-6
• MF: C₁₄H₁₁NO₄
• MW: 257.241443872452
• CID: 1341149
• Update Time: 2024-08-17

2-Butenoic acid, 4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)phenyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)phenyl ester

• Inchi： 1S/C14H11NO4/c1-2-3-14(18)19-11-6-4-10(5-7-11)15-12(16)8-9-13(15)17/h2-9H,1H3
• InChI Key： LUVVRBQLIASJRJ-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C(N2C(=O)C=CC2=O)C=C1)(=O)C=CC

Computed Properties

• Exact Mass: 257.06883

Experimental Properties

• Density: 1.322±0.06 g/cm3(Predicted)
• Boiling Point: 437.1±24.0 °C(Predicted)
• PSA: 63.68
• pka: -1.59±0.20(Predicted)